Cas no 2229585-97-9 (2-5-(methoxymethyl)furan-2-ylprop-2-en-1-amine)

• Product Name: 2-5-(methoxymethyl)furan-2-ylprop-2-en-1-amine
• CAS No: 2229585-97-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6235564
• PubChem ID: 165695718
• Update Time: 2025-05-21

2-5-(methoxymethyl)furan-2-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(methoxymethyl)furan-2-ylprop-2-en-1-amine
• EN300-1748336
• 2-[5-(methoxymethyl)furan-2-yl]prop-2-en-1-amine
• 2229585-97-9

• Inchi： 1S/C9H13NO2/c1-7(5-10)9-4-3-8(12-9)6-11-2/h3-4H,1,5-6,10H2,2H3
• InChI Key： GNCKCOISFHJTPY-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(=C)CN

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-5-(methoxymethyl)furan-2-ylprop-2-en-1-amine

Compound CAS No 2229585-97-9: 2-(5-(Methoxymethyl)furan-2-yl)prop-2-en-1-amine

The compound with CAS number 2229585-97-9, known as 2-(5-(methoxymethyl)furan-2-yl)prop-2-en-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a propenamine moiety, making it a valuable subject for both academic research and industrial applications.

Chemical Structure and Properties

The molecular structure of 2-(5-(methoxymethyl)furan-2-yl)prop-2-en-1-amine consists of a furan ring substituted at the 5-position with a methoxymethyl group and at the 2-position with a propenamine group. This arrangement imparts the molecule with interesting electronic and steric properties, which are crucial for its reactivity and potential applications. The furan ring is aromatic, contributing to the stability of the molecule, while the propenamine group introduces unsaturation and amine functionality, enhancing its versatility in chemical reactions.

Synthesis and Optimization

The synthesis of this compound involves a series of well-established organic reactions, including alkylation, cyclization, and amine formation. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. Researchers have explored various catalysts and reaction conditions to enhance the efficiency of key steps, such as the formation of the furan ring and the attachment of the methoxymethyl group.

Applications in Drug Discovery

One of the most promising applications of 2-(5-(methoxymethyl)furan-2-yl)prop-2-en-1-amine lies in its potential as a lead compound in drug discovery. The molecule's structure suggests that it could serve as a building block for designing bioactive compounds with specific pharmacological properties. For instance, its amine functionality makes it a candidate for forming peptide bonds or other nitrogen-containing pharmaceutical agents.

Recent Research Findings

Recent studies have highlighted the role of this compound in various biological systems. For example, researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors, paving the way for potential therapeutic applications. Additionally, computational chemistry techniques have been employed to predict the molecule's behavior in different biological environments, providing valuable insights into its potential uses.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with 2-(5-(methoxymethyl)furan-2-yl)prop-2-en-1-amie. It is important to follow standard laboratory protocols to ensure safe storage and use. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed information on handling procedures.

Future Prospects

The future of 2-(5-(methoxymethyl)furan-2-yli)propenamine looks promising as researchers continue to explore its potential in various fields. With ongoing advancements in synthetic chemistry and drug discovery, this compound is likely to play an increasingly important role in developing innovative solutions to complex scientific challenges.